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Compound of Interest

Compound Name:
Benzyl 2-Hydroxy-6-

Methoxybenzoate

Cat. No.: B13916009 Get Quote

An In-depth Technical Guide to Benzyl 2-Hydroxy-6-Methoxybenzoate

This technical guide provides a comprehensive overview of the molecular structure,

physicochemical properties, synthesis, and biological activity of Benzyl 2-Hydroxy-6-
Methoxybenzoate, tailored for researchers, scientists, and professionals in drug development.

Molecular Structure and Identification
Benzyl 2-hydroxy-6-methoxybenzoate is an aromatic ester. The core of the molecule is a

benzoic acid scaffold, which is substituted with a hydroxyl group at the 2-position and a

methoxy group at the 6-position. The carboxyl group of the benzoic acid forms an ester linkage

with a benzyl alcohol.

The key structural identifiers for Benzyl 2-Hydroxy-6-Methoxybenzoate are:

Molecular Formula: C15H14O4[1][2][3][4]

SMILES: COc1cccc(O)c1C(=O)OCc1ccccc1[2][3]

InChI: InChI=1S/C15H14O4/c1-18-13-9-5-8-12(16)14(13)15(17)19-10-11-6-3-2-4-7-11/h2-

9,16H,10H2,1H3[2][3][4]

InChIKey: CGNJMCLXIMWKDY-UHFFFAOYSA-N[2][3]
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CAS Number: 24474-71-3[1][3]

Below is a diagram representing the two-dimensional structure of the molecule.
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Caption: 2D structure of Benzyl 2-Hydroxy-6-Methoxybenzoate.

Physicochemical Properties
A summary of the key physicochemical properties of Benzyl 2-Hydroxy-6-Methoxybenzoate
is presented in the table below. These properties are essential for understanding its behavior in

various chemical and biological systems.
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Property Value Unit Source

Molecular Weight 258.27 g/mol [1][2][3][5]

Exact Mass 258.089 Da [3]

Appearance
Solid at room

temperature
- [3]

logP (Octanol/Water

Partition Coefficient)
2.758 [2][3]

Hydrogen Bond Donor

Count
1 [3]

Hydrogen Bond

Acceptor Count
4 [3]

Rotatable Bond Count 5 [3]

Normal Melting Point

(Tf)
530.28 K [2]

Normal Boiling Point

(Tb)
780.27 K [2]

Water Solubility

(log10ws)
-3.49 mol/L [2]

Enthalpy of Fusion

(hfus)
32.06 kJ/mol [2]

Enthalpy of

Vaporization (hvap)
78.78 kJ/mol [2]

Synthesis Protocol
Benzyl 2-hydroxy-6-methoxybenzoate can be synthesized via the esterification of 2-hydroxy-

6-methoxybenzoic acid with benzyl chloride. This reaction is a common method for the

preparation of benzyl esters of hydroxybenzoic acids.

Experimental Protocol:
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A general procedure for this type of synthesis involves the reaction of the corresponding

hydroxybenzoic acid with benzyl chloride, often in the presence of a catalyst or a base to

facilitate the reaction.

Materials:

2-Hydroxy-6-methoxybenzoic acid

Benzyl chloride

A suitable solvent (e.g., toluene)

A base or amide catalyst (e.g., formamide)[6]

Procedure:

A mixture of 2-hydroxy-6-methoxybenzoic acid and formamide is prepared in a reaction flask.

The mixture is heated to a specified temperature (e.g., 150°C) with vigorous stirring.[6]

Benzyl chloride is added to the heated mixture.[6]

The reaction is allowed to proceed for a set duration (e.g., 1-7 hours).[6]

After the reaction is complete, the mixture is cooled.

The product is then isolated and purified, for example, by dissolution in a solvent like toluene

followed by gas chromatography or vacuum distillation.[6]

The following diagram illustrates the synthetic pathway.
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Reactants

2-Hydroxy-6-methoxybenzoic acid
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Caption: Synthesis of Benzyl 2-Hydroxy-6-Methoxybenzoate.

Spectroscopic Data
Detailed experimental spectroscopic data (NMR, IR, Mass Spectrometry) for Benzyl 2-
Hydroxy-6-Methoxybenzoate are not widely available in public databases. However, spectral

information for closely related compounds, such as Benzyl 2-methoxybenzoate, is available

and can provide an indication of the expected spectral characteristics.[7] For instance, the

mass spectrum of the related compound shows a top peak at m/z 135.[7]

Biological Activity
Benzyl 2-hydroxy-6-methoxybenzoate has demonstrated notable biological activity,

particularly as an antifungal agent.

Antifungal Activity:
It shows a strong antifungal effect, with an IC50 of 25–26 μg/mL against certain fungal

strains.[1][3][5]

The workflow for investigating the bioactivity of this compound is outlined below.
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Bioactivity Investigation Workflow

Compound Isolation/Synthesis

Structural Characterization
(e.g., MS, NMR)

In Vitro Antifungal Assay
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Mechanism of Action Studies
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Caption: General workflow for bioactivity studies.

Experimental Protocol for Antifungal Assay:
While a detailed protocol is not provided in the search results, the antifungal activity was

reported in a study by Krüzselyi D, et al. in the Journal of Agricultural and Food Chemistry.[3][5]

A typical antifungal susceptibility test would involve:

Preparation of Fungal Cultures: Growing the target fungal strains in an appropriate liquid or

solid medium.

Preparation of Compound Stock Solution: Dissolving Benzyl 2-hydroxy-6-
methoxybenzoate in a suitable solvent, such as DMSO.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b13916009?utm_src=pdf-body-img
https://www.invivochem.com/Benzyl-2-hydroxy-6-methoxybenzoate.html
https://www.medchemexpress.com/benzyl-2-hydroxy-6-methoxybenzoate.html
https://www.benchchem.com/product/b13916009?utm_src=pdf-body
https://www.benchchem.com/product/b13916009?utm_src=pdf-body
https://www.invivochem.com/Benzyl-2-hydroxy-6-methoxybenzoate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13916009?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Assay: Exposing the fungal cultures to serial dilutions of the compound.

Incubation: Incubating the cultures under controlled conditions for a specific period.

Measurement of Fungal Growth: Assessing the growth of the fungus, for example, by

measuring optical density or colony diameter.

Data Analysis: Calculating the IC50 value, which is the concentration of the compound that

inhibits 50% of fungal growth.

Solubility and Storage
Solubility:

The compound is generally soluble in DMSO.[3] For in vivo studies, formulations with

DMSO, Tween 80, PEG300, and saline or corn oil may be used to improve solubility.[3]

Storage:

Powder: Can be stored at -20°C for up to 3 years.[3][8]

In Solvent: Should be stored at -80°C for up to 6 months.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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